USC-087

• Molecular Formula: C34H58N7O5P
• Molecular Weight: 675.8558
• IUPAC Name: (4-((S)-1-amino-2-(hexadecylamino)-2-oxoethyl)benzyl)((((2S)-1-(6-amino-4,5-dihydro-9H-purin-9-yl)-3-hydroxypropan-2-yl)oxy)methyl)phosphinic acid
• InChI: InChI=1S/C34H58N7O5P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-37-34(43)30(35)28-18-16-27(17-19-28)23-47(44,45)26-46-29(22-42)21-41-25-40-31-32(36)38-24-39-33(31)41/h16-19,24-25,29-31,33,42H,2-15,20-23,26,35H2,1H3,(H,37,43)(H,44,45)(H2,36,38,39)/t29-,30-,31?,33?/m0/s1
• InChI Key: HYGAPLJVCRVKAG-NOHNHAJDSA-N
• SMILES: NC1=NC=NC2C1N=CN2C[C@@H](CO)OCP(CC3=CC=C([C@H](N)C(NCCCCCCCCCCCCCCCC)=O)C=C3)(O)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: USC-087; USC087; USC 087

Description

USC-087 is a N-alkyl tyrosinamide phosphonate ester prodrug of HPMPA, the adenine analog of cidofovir, and is highly effective against multiple AdV types in cell culture. USC-087 is a promising candidate for drug development against HAdV infections.

Scientific Research Applications

• Application in Computational Research

  • The University of Southern California / Information Sciences Institute (USC/ISI) has conducted exploratory studies on domain-specific architectures, applications, and tools, focusing on overcoming computational bottlenecks in Department of Defense (DoD) applications. These studies include multi-core application-specific architectures, emulation systems, automatic board generation, and domain-specific languages. USC/ISI recommends further research in these areas to benefit DoD applications, indicating the potential use of USC-087 in enhancing computational research performance (J. Suh et al., 2010).

• Role in Computer Science and Technology Development

  • USC/ISI's research in the development of computer science and technology, with a high impact on DoD/military applications, is a significant area of study. This includes advancements in communication technology, VLSI, software production technology, and user-friendly systems. The research aims to meet emerging national needs and emphasizes DoD/military requirements, which may involve the application of USC-087 in technological development (K. Uncapher, 1983).

• Application in Performance Engineering of Scientific Software

  • The University of Southern California's Information Sciences Institute organized the Performance Engineering Research Institute (PERI), focusing on performance modeling and prediction, automatic performance tuning, and performance engineering of high-profile applications. USC's primary research activity in this context was automatic tuning (autotuning) of scientific software, which may implicate the use of USC-087 in optimizing software performance for scientific applications (Robert Lucas, 2013).

• Involvement in Virtual Reality Research for Cognitive Processes

  • The Virtual Environments Laboratory at USC has initiated research programs using virtual reality (VR) technology for studying, assessing, and rehabilitating cognitive processes. This involves developing VR applications that leverage interactive, dynamic, and 3D capabilities of current VR technology, which could possibly include the application of USC-087 (A. Rizzo et al., 1999).

• Use in Antiviral Research

  • USC-087 has been identified as highly effective against multiple types of adenoviruses (AdV) in cell culture and in an immunosuppressed Syrian hamster model. This research suggests USC-087 as a promising candidate for drug development against HAdV infections, showcasing its potential application in antiviral research (K. Toth et al., 2018).